Vanillin-13C6 Vanillin-13C6 Labeled Vanillin. Occurs naturally in a wide variety of foods and plants such as orchids; major commercial source of natural vanillin is from vanilla bean extract. Synthetically produced in-bulk from lignin-based byproduct of paper processes or from guaicol.

Brand Name: Vulcanchem
CAS No.: 201595-58-6
VCID: VC0030271
InChI: InChI=1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-5,10H,1H3/i2+1,3+1,4+1,6+1,7+1,8+1
SMILES: COC1=C(C=CC(=C1)C=O)O
Molecular Formula: C8H8O3
Molecular Weight: 158.103

Vanillin-13C6

CAS No.: 201595-58-6

Cat. No.: VC0030271

Molecular Formula: C8H8O3

Molecular Weight: 158.103

* For research use only. Not for human or veterinary use.

Vanillin-13C6 - 201595-58-6

Specification

Description Labeled Vanillin. Occurs naturally in a wide variety of foods and plants such as orchids; major commercial source of natural vanillin is from vanilla bean extract. Synthetically produced in-bulk from lignin-based byproduct of paper processes or from guaicol.

CAS No. 201595-58-6
Molecular Formula C8H8O3
Molecular Weight 158.103
IUPAC Name 4-hydroxy-3-methoxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carbaldehyde
Standard InChI InChI=1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-5,10H,1H3/i2+1,3+1,4+1,6+1,7+1,8+1
Standard InChI Key MWOOGOJBHIARFG-BOCFXHSMSA-N
SMILES COC1=C(C=CC(=C1)C=O)O

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